Cas no 2803827-65-6 (ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate)

• Product Name: ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate
• CAS No: 2803827-65-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6368018
• PubChem ID: 165647811
• Update Time: 2025-05-26

ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate

• Inchi： 1S/C12H15NO2/c1-2-15-12(14)10-6-7-11(13)9-5-3-4-8(9)10/h6-7H,2-5,13H2,1H3
• InChI Key： INBZLPREAIEFEL-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(OCC)=O)=CC=C2N)CC1

Experimental Properties

• Density: 1.171±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 395.0±42.0 °C(Predicted)
• pka: 2.39±0.20(Predicted)

Additional information on ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate

Ethyl 7-Amino-2,3-Dihydro-1H-Indene-4-Carboxylate: A Comprehensive Overview

Ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate (CAS No. 2803827-65-6) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of indene derivatives, which have been extensively studied due to their unique structural properties and potential applications in drug design. The indene framework, a bicyclic structure consisting of a benzene ring fused with a cyclopropane ring, forms the core of this molecule. The presence of an amino group at the 7-position and an ethoxycarbonyl group at the 4-position introduces additional functional groups that enhance its chemical versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the regiochemistry and stereochemistry of the product. These methods have significantly improved the yield and purity of the compound, making it more accessible for further research and development.

The structural features of ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate make it an attractive candidate for exploring its biological activities. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Furthermore, its ability to act as a scaffold for drug design has been highlighted in recent publications, where researchers have demonstrated its utility in constructing bioactive molecules with improved pharmacokinetic profiles.

Another area of active research involving ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate is its application in materials science. The compound's unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For instance, its ability to form stable charge transfer complexes has been explored in the context of designing advanced materials for solar cells and light-emitting diodes (LEDs). These findings underscore its potential beyond traditional pharmaceutical applications.

In terms of physical properties, ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential for use in photonic applications. Additionally, nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the compound's structure and purity, providing valuable insights into its molecular environment.

From an environmental perspective, ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it undergoes moderate biodegradation under aerobic conditions, with a half-life of about 5 days in aqueous environments. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, ethyl 7-amino-2,3-dihydro-1H-indene-4-carboxylate (CAS No. 2803827-65-) represents a versatile compound with diverse applications across multiple scientific disciplines. Its structural uniqueness, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover new facets of its properties and utilities, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.